Cas no 2228359-42-8 (tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate
• CAS No: 2228359-42-8
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 6214052
• PubChem ID: 135376834
• Update Time: 2025-06-13

tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate
• EN300-1888914
• 2228359-42-8
• tert-butyl 2-[1-(1-hydroxyethyl)cyclopropyl]piperidine-1-carboxylate
• SCHEMBL20558179

• Inchi： 1S/C15H27NO3/c1-11(17)15(8-9-15)12-7-5-6-10-16(12)13(18)19-14(2,3)4/h11-12,17H,5-10H2,1-4H3
• InChI Key： VBWNFPXYXIIHGV-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2CCCCN2C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate

Research Brief on tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2228359-42-8)

The compound tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2228359-42-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate, which make it a promising candidate for the development of novel therapeutics. The compound's cyclopropyl and piperidine moieties are known to confer stability and bioavailability, while the hydroxyethyl group enhances its interaction with biological targets. These characteristics have spurred interest in exploring its potential as a scaffold for drug design.

In a recent publication in the Journal of Medicinal Chemistry, researchers reported the efficient synthesis of tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate using a multi-step synthetic route that ensures high yield and purity. The study emphasized the importance of optimizing reaction conditions to minimize side products and improve scalability, which is critical for potential industrial applications.

Preliminary biological evaluations have demonstrated that tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential utility in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects. Additionally, molecular docking studies have revealed favorable binding interactions with target proteins, supporting its role as a lead compound for further optimization.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Due to its ability to cross the blood-brain barrier, tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate is being investigated for its neuroprotective properties. Early-stage studies in animal models have shown promising results in reducing oxidative stress and neuronal damage, indicating its potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these encouraging findings, challenges remain in the development of tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate it into clinical applications.

In conclusion, tert-butyl 2-1-(1-hydroxyethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2228359-42-8) represents a promising compound with diverse potential applications in medicinal chemistry. Continued research into its synthesis, biological activity, and therapeutic potential will be crucial for unlocking its full value in drug discovery and development.